molecular formula C12H17NO4 B8520275 Methyl 3-amino-4-(2,2-dimethoxyethyl)benzoate

Methyl 3-amino-4-(2,2-dimethoxyethyl)benzoate

Cat. No. B8520275
M. Wt: 239.27 g/mol
InChI Key: FWZSWIXOPWURKN-UHFFFAOYSA-N
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Description

Methyl 3-amino-4-(2,2-dimethoxyethyl)benzoate is a useful research compound. Its molecular formula is C12H17NO4 and its molecular weight is 239.27 g/mol. The purity is usually 95%.
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properties

Molecular Formula

C12H17NO4

Molecular Weight

239.27 g/mol

IUPAC Name

methyl 3-amino-4-(2,2-dimethoxyethyl)benzoate

InChI

InChI=1S/C12H17NO4/c1-15-11(16-2)7-8-4-5-9(6-10(8)13)12(14)17-3/h4-6,11H,7,13H2,1-3H3

InChI Key

FWZSWIXOPWURKN-UHFFFAOYSA-N

Canonical SMILES

COC(CC1=C(C=C(C=C1)C(=O)OC)N)OC

Origin of Product

United States

Synthesis routes and methods I

Procedure details

4-Carbomethoxy-2-nitrophenylacetaldehyde dimethylacetal (8.75 g, 41.43 mmole) was reduced under hydrogen (50 psi, 0.45 g of 10% Pd/carbon) in 170 mL of methanol for 2.5 h. The solution was filtered through celite and evaporated to an oil. Crystallization from ether and hexanes gave 6.16 g of 2-amino-4-carbomethoxy-phenylacetaldehyde dimethylacetal.
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8.75 g
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reactant
Reaction Step One
Quantity
170 mL
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solvent
Reaction Step One

Synthesis routes and methods II

Procedure details

To a mixture of 4.40 g (16.3 mmol) of methyl 4-(2,2-dimethoxyethyl)-3-nitrobenzoate in a solvent mixture of 200 ml of methanol and 2 ml of acetic acid was added 0.50 g of 5% palladium-carbon to perform catalytic hydrogenation at ambient temperature under normal pressure and then treat the reaction mixture in a conventional manner. Thus, 4.16 g of methyl 3-amino-4-(2,2-dimethoxyethyl)benzoate was obtained.
Quantity
4.4 g
Type
reactant
Reaction Step One
Quantity
200 mL
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reactant
Reaction Step Two
Quantity
2 mL
Type
solvent
Reaction Step Two
Name
palladium-carbon
Quantity
0.5 g
Type
catalyst
Reaction Step Three

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